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Compound of Interest

Compound Name: Cardanol

Cat. No.: B3424869 Get Quote

This technical guide provides an in-depth overview of the chemical identifier and safety data for

cardanol, a phenolic lipid derived from cashew nutshell liquid (CNSL).[1][2] The information is

intended for researchers, scientists, and professionals in drug development and chemical

manufacturing who handle this compound.

CAS Registry Number: 37330-39-5[1][3][4][5]

Safety and Hazard Information
Cardanol is classified as a hazardous substance. It is toxic if swallowed, inhaled, or in contact

with skin, and can cause severe skin burns and serious eye damage.[3][4][6]

Table 1: Quantitative Safety and Physicochemical Data for Cardanol
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Parameter Value Source

GHS Classification
Acute Toxicity, Oral (Category

3)
[3]

Acute Toxicity, Dermal

(Category 3)
[3]

Acute Toxicity, Inhalation

(Category 3)
[3]

Skin Corrosion (Category 1A)

Serious Eye Damage

(Category 1)
[3]

Hazard Statements H301: Toxic if swallowed [3]

H311: Toxic in contact with

skin
[3]

H331: Toxic if inhaled [3]

H314: Causes severe skin

burns and eye damage
[4]

Signal Word Danger [4]

Ecotoxicity (LC50) 1.59 mg/L (24 hr, Artemia sp.) [7][8]

0.42 mg/L (48 hr, Artemia sp.) [7][8]

Physical Properties

Density 0.93 g/cm³ at 20 °C [1][4]

Boiling Point 225 °C at 10 mmHg [1]

Experimental Protocols
The toxicological classifications presented in the safety data sheets are determined according

to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

following regulations such as (EC) No 1272/2008 (CLP).[4] These classifications are typically
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derived from standardized testing protocols, though the specific experimental details are not

provided in the publicly available safety documents.

Ecotoxicity Testing: Brine Shrimp (Artemia sp.) Lethality Assay

The LC50 values, which represent the concentration of a substance that is lethal to 50% of a

test population, were determined for cardanol using a brine shrimp (Artemia sp.) lethality

assay.[7][8]

Organism: Brine shrimp (Artemia sp.).[7][8]

Methodology: Cardanol was isolated from technical grade CNSL. A range of concentrations

of cardanol were prepared. The brine shrimp were exposed to these various concentrations.

[7]

Data Collection: Survivors were counted after 24 and 48 hours of incubation to determine the

percentage of deaths at each concentration.[7]

Endpoint: The LC50 values were calculated from the collected data, indicating high toxicity to

the aquatic environment.[7][8]

Visualizations
The following diagrams illustrate key logical workflows and relationships based on the safety

data for cardanol.
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Cardanol Exposure Event

First Aid Response Protocol

Medical Attention

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

Identify Route of Exposure

Skin Contact:
- Immediately remove contaminated clothing.

- Rinse skin with water/shower.

Skin

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do.

Eyes

Inhalation:
- Move person into fresh air.

- Keep comfortable for breathing.

Inhalation

Ingestion:
- Rinse mouth.

- Do NOT induce vomiting.

Ingestion

Call a POISON CENTER or doctor/physician immediately.

Click to download full resolution via product page

Caption: First aid response workflow for cardanol exposure events.
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Cardanol (CAS: 37330-39-5) GHS Hazard Profile

Acute Toxicity (Cat. 3)
(Oral, Dermal, Inhalation)

Skin Corrosion (Cat. 1A)

Eye Damage (Cat. 1)

 necessitates

Protective Gloves

Protective Clothing

Eye/Face Protection

Respiratory Protection

 requires

Safe Handling Requirements Storage

 enables

Click to download full resolution via product page

Caption: Logical relationship between cardanol's hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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